Cas no 899904-73-5 (2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• CAS No: 899904-73-5
• MF: C₂₄H₂₆ClN₃O₂S
• MW: 456.000143527985
• CID: 5889516
• PubChem ID: 22428602
• Update Time: 2025-10-29

2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS001791808
• 2-{[3-(4-CHLOROPHENYL)-1,4-DIAZASPIRO[4.6]UNDECA-1,3-DIEN-2-YL]SULFANYL}-N-(4-METHOXYPHENYL)ACETAMIDE
• F3168-0491
• 899904-73-5
• 2-((3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)-N-(4-methoxyphenyl)acetamide
• 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C24H26ClN3O2S/c1-30-20-12-10-19(11-13-20)26-21(29)16-31-23-22(17-6-8-18(25)9-7-17)27-24(28-23)14-4-2-3-5-15-24/h6-13H,2-5,14-16H2,1H3,(H,26,29)
• InChI Key： OQZZIRHZNBVAMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=NC2(CCCCCC2)N=1)SCC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 455.1434259g/mol
• Monoisotopic Mass: 455.1434259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

Introduction to Compound with CAS No. 899904-73-5 and Product Name: 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

The compound with the CAS number 899904-73-5 and the product name 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The intricate molecular architecture of this compound, characterized by a spirocyclic system and multiple functional groups, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

At the core of this compound's structure lies a spirocyclic framework, which is a key feature that contributes to its distinct chemical properties. Spirocyclic compounds are known for their stability and rigidity, which can be advantageous in the design of biologically active molecules. The 1,4-diazaspiro4.6undeca-1,3-dien core of this compound introduces a nitrogen-rich environment, which can interact favorably with biological targets such as enzymes and receptors. This nitrogen-rich scaffold is particularly interesting because it can serve as a site for hydrogen bonding or other non-covalent interactions, which are crucial for the binding affinity of drug candidates.

The presence of a sulfanyl group at the 2-position of the spirocyclic system further enhances the compound's potential biological activity. Sulfanyl groups are known to exhibit various pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial effects. In this context, the sulfanyl group in 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide could play a critical role in modulating the biological activity of the molecule. The chlorophenyl substituent at the 3-position adds another layer of complexity to the compound's structure, potentially influencing its electronic properties and interactions with biological targets.

The acetamide moiety at the N-position of the molecule is another important structural feature. Acetamide groups are commonly found in many bioactive compounds and are known to contribute to solubility and metabolic stability. In 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide, the acetamide group is linked to a methoxyphenyl ring, which can further influence the compound's pharmacological profile. The methoxy group on the phenyl ring introduces a hydroxyl moiety that can participate in hydrogen bonding interactions, potentially enhancing binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the biological activity of complex molecules like 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide. By leveraging molecular modeling techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can gain insights into how this compound interacts with biological targets at an atomic level. These computational studies have revealed that the spirocyclic core and sulfanyl group are critical for binding affinity, suggesting that modifications in these regions could lead to more potent derivatives.

In vitro studies have begun to explore the potential pharmacological effects of 899904-73-5 and its derivatives. Initial experiments have shown promising results in terms of anti-inflammatory activity, with some derivatives exhibiting significant inhibition of key inflammatory enzymes such as COX-2 and LOX. These findings are particularly exciting given the high unmet medical need for effective anti-inflammatory therapies. Additionally, preliminary data suggest that certain derivatives may exhibit antioxidant properties, which could make them valuable in treating oxidative stress-related diseases.

The synthesis of 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodology have made it more feasible to access such molecules on a larger scale. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been instrumental in constructing the spirocyclic core and introducing the various functional groups in high yield and enantiopurity.

Future research directions for this compound include exploring its potential in treating neurological disorders. The nitrogen-rich spirocyclic system suggests that it may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, investigating its interactions with other biological targets could uncover novel therapeutic applications.

The development of new drug candidates is an iterative process that involves both experimental synthesis and computational modeling. By combining these approaches, researchers can accelerate the discovery of bioactive molecules like 899904-73-5. The unique structural features of this compound make it an attractive starting point for further exploration in drug discovery programs aimed at addressing various therapeutic areas.

In conclusion,2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide represents a promising lead compound with significant potential for further development into novel therapeutic agents. Its complex structure and unique functional groups make it an interesting candidate for future research in pharmaceutical chemistry.